Cas no 439107-78-5 (1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone)

• Product Name: 1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone
• CAS No: 439107-78-5
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 5026087
• Update Time: 2023-08-25

1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone
• Oprea1_146186
• MLS000720536
• HMS2717C16
• SMR000336048
• 1-[4-(4-methoxyphenyl)piperazin-1-yl]-2-(1H-1,2,4-triazol-1-yl)ethan-1-one
• 1-[4-(4-Methoxyphenyl)piperazino]-2-(1H-1,2,4-triazol-1-yl)-1-ethanone

• Inchi： 1S/C15H19N5O2/c1-22-14-4-2-13(3-5-14)18-6-8-19(9-7-18)15(21)10-20-12-16-11-17-20/h2-5,11-12H,6-10H2,1H3
• InChI Key： ZUQRIMWZEFQGEE-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC=N1)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 1.2
• Topological Polar Surface Area: 63.5